Cas no 58525-82-9 (2-Pyridinepropanoicacid, a-amino-5-hydroxy-, (aS)-)

2-Pyridinepropanoic acid, α-amino-5-hydroxy-, (αS)-, is a chiral organic compound featuring a pyridine ring substituted with a propanoic acid moiety bearing an amino and hydroxyl group at the α and 5 positions, respectively. Its stereospecific (αS) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of both amino and hydroxyl functional groups enhances its reactivity, enabling its use as a versatile intermediate in medicinal chemistry and peptide modifications. Its structural properties also suggest potential utility in catalysis and ligand design. The compound's well-defined stereochemistry and functional group compatibility contribute to its reliability in precision chemical synthesis.
2-Pyridinepropanoicacid, a-amino-5-hydroxy-, (aS)- structure
58525-82-9 structure
Product Name:2-Pyridinepropanoicacid, a-amino-5-hydroxy-, (aS)-
CAS No:58525-82-9
MF:C8H10N2O3
MW:182.176601886749
CID:378750
PubChem ID:10986910
Update Time:2025-06-14

2-Pyridinepropanoicacid, a-amino-5-hydroxy-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinepropanoicacid, a-amino-5-hydroxy-, (aS)-
    • 2-AZA-L-TYROSINE
    • L-AZATYROSINE
    • (2S)-2-amino-3-(4-nitrophenyl)-propanoic acid
    • (2S)-2-amino-3-(4-nitrophenyl)propionic acid
    • (2S)-2-amino-3-(5-hydroxypyridin-2-yl)propanoic acid
    • (S)-2-amino-3-(4-nitrophenyl)propanoic acid
    • (S)-4-nitrophenylalanine
    • 4-nitro-(L)-phenylalanine
    • 4-Nitro-3
    • 4-Nitro-L-phenylalanine
    • h-phe(4-no2)-oh
    • L-3-(4-nitrophenyl)alanine
    • L-4-Nitrophenylalanine
    • L-p-Nitrophenylalanine
    • Phenylalanine, 4-nitro-
    • p-Nitro-L-phenylalanine
    • AKOS006271689
    • Q27231231
    • C21325
    • UNII-0XTS2H0JH1
    • CS-0100354
    • 0XTS2H0JH1
    • CCRIS 4306
    • Azatyrosine
    • (+)-L-AZATYROSINE
    • (S)-2-Amino-3-(5-hydroxypyridin-2-yl)propanoic acid
    • HY-W048303
    • SCHEMBL7205029
    • 2-PYRIDINEPROPANOIC ACID, .ALPHA.-AMINO-5-HYDROXY-, (S)-
    • CHEBI:176926
    • L-beta-(5-hydroxy-2-pyridyl)alanine
    • D76120
    • 58525-82-9
    • SF-1346
    • Inchi: 1S/C8H10N2O3/c9-7(8(12)13)3-5-1-2-6(11)4-10-5/h1-2,4,7,11H,3,9H2,(H,12,13)/t7-/m0/s1
    • InChI Key: YOZSEGPJAXTSFZ-ZETCQYMHSA-N
    • SMILES: OC([C@H](CC1C=CC(=CN=1)O)N)=O

Computed Properties

  • Exact Mass: 182.0692
  • Monoisotopic Mass: 182.069142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.1
  • XLogP3: -2.8

Experimental Properties

  • Density: 1.324
  • Boiling Point: 358.2°Cat760mmHg
  • Flash Point: 170.4°C
  • Refractive Index: 1.602
  • PSA: 89.39
  • LogP: 0.44190

2-Pyridinepropanoicacid, a-amino-5-hydroxy-, (aS)- Pricemore >>

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Additional information on 2-Pyridinepropanoicacid, a-amino-5-hydroxy-, (aS)-

Comprehensive Overview of 2-Pyridinepropanoic acid, α-amino-5-hydroxy-, (αS)- (CAS No. 58525-82-9)

2-Pyridinepropanoic acid, α-amino-5-hydroxy-, (αS)-, with the CAS registry number 58525-82-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral molecule, characterized by its pyridine ring and hydroxy and amino functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure makes it a valuable candidate for studying enzyme interactions, drug metabolism, and even neurotransmitter analogs. Researchers are increasingly exploring its potential in precision medicine and targeted drug delivery systems, aligning with the growing demand for personalized therapeutics.

The compound’s stereospecificity ((αS)-configuration) is pivotal for its biological activity, as enantiomeric purity often dictates efficacy in drug development. Recent studies highlight its role in modulating receptor binding and signal transduction pathways, particularly in neurological and metabolic disorders. With the rise of AI-driven drug discovery, computational models frequently reference 58525-82-9 to predict its pharmacokinetic properties, reflecting broader trends in cheminformatics and molecular docking simulations. This aligns with frequent search queries like “chiral drug intermediates” or “pyridine derivatives in medicine,” underscoring its relevance in modern research.

From a synthetic chemistry perspective, 2-Pyridinepropanoic acid, α-amino-5-hydroxy-, (αS)- is synthesized via asymmetric catalysis or enzymatic resolution, methods that dominate discussions in green chemistry forums. Its water-solubility and stability under physiological conditions make it a preferred choice for in vitro assays. Notably, its 5-hydroxy moiety has been linked to antioxidant properties, sparking interest in anti-aging and neuroprotective applications—a hotspot in consumer health trends. SEO-optimized terms such as “natural-like synthetic compounds” or “non-toxic bioactive intermediates” further amplify its visibility in scientific literature.

Industrially, this compound is leveraged in high-throughput screening (HTS) libraries, addressing the demand for fragment-based drug design. Its compatibility with peptide coupling reagents also positions it as a building block for bioconjugation, a technique central to antibody-drug conjugates (ADCs). As sustainability gains traction, queries like “eco-friendly chiral synthesis” or “scalable pharmaceutical intermediates” highlight the need for efficient production methods for 58525-82-9, driving innovation in continuous flow chemistry.

In summary, 2-Pyridinepropanoic acid, α-amino-5-hydroxy-, (αS)- exemplifies the intersection of structural complexity and therapeutic potential. Its versatility in drug development, coupled with emerging applications in biomaterials and diagnostics, ensures its prominence in both academic and industrial spheres. By addressing trending topics like AI in chemistry and sustainable synthesis, this profile caters to the evolving needs of researchers and aligns with high-traffic search narratives.

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